2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid

• Molecular Formula: C10H16O2S
• Molecular Weight: 200.30 g/mol
• IUPAC Name: 2-ethylsulfanylspiro[3.3]heptane-2-carboxylic acid
• InChI: InChI=1S/C10H16O2S/c1-2-13-10(8(11)12)6-9(7-10)4-3-5-9/h2-7H2,1H3,(H,11,12)
• InChI Key: KAAWELKXEAVCOI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1(CC2(C1)CCC2)C(=O)O

Description

2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid is a spirocyclic compound featuring a bicyclic spiro[3.3]heptane core substituted with an ethylsulfanyl (-S-CH₂CH₃) group and a carboxylic acid moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Ethylsulfanyl)spiro[3One common method involves the cyclization of a suitable precursor, such as a 1,3-bis-electrophile, with a nucleophile to form the spirocyclic scaffold . Subsequent functionalization steps introduce the ethylsulfanyl and carboxylic acid groups under controlled reaction conditions.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure high yield and purity, as well as cost-effectiveness and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The ethylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the carboxylic acid group can produce alcohols or aldehydes.

Scientific Research Applications

2-(Ethylsulfanyl)spiro[3

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly those with spirocyclic structures.

Biology: The compound’s unique structure may allow it to interact with biological targets in novel ways, making it a candidate for drug discovery and development.

Medicine: Its potential bioactivity could be explored for therapeutic applications, such as in the treatment of diseases or as a diagnostic tool.

Industry: The compound may find use in the development of new materials or as a precursor for the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism by which 2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid exerts its effects is not well-understood. its unique spirocyclic structure and functional groups suggest that it may interact with molecular targets through specific binding interactions. These interactions could involve hydrogen bonding, hydrophobic interactions, or covalent bonding with target molecules.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares key parameters of 2-(ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid with similar derivatives:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid*	-S-CH₂CH₃	C₁₀H₁₄O₂S	214.28 (calculated)	Potential thiol-mediated reactivity	Inferred
2-(Ethoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid	-COOCH₂CH₃	C₁₁H₁₆O₄	212.2	Lab scaffold; ester hydrolysis utility
2-Phenylspiro[3.3]heptane-2-carboxylic acid	-C₆H₅	C₁₄H₁₆O₂	216.28	Hydrophobic; aromatic interactions
6-(Boc-amino)spiro[3.3]heptane-2-carboxylic acid	-NHBoc (tert-butoxycarbonyl)	C₁₃H₂₁NO₄	255.31	Peptide synthesis; amine protection
2-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic acid	-CF₃	C₉H₁₁F₃O₂	220.18 (calculated)	Enhanced metabolic stability

Notes:

• Ethylsulfanyl derivative : The sulfur atom may confer nucleophilic reactivity (e.g., oxidation to sulfoxide/sulfone) and moderate lipophilicity.
• Ethoxycarbonyl analog : The ester group enables hydrolysis to carboxylic acid, useful in prodrug design .
• Phenyl derivative : Increased hydrophobicity enhances membrane permeability but may reduce solubility .
• Boc-amino analog: Polar Boc group aids solubility and protects amines during synthesis .
• Trifluoromethyl analog : The electron-withdrawing CF₃ group improves metabolic stability and acidity .

Biological Activity

2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid is a compound belonging to the spirocyclic family, known for its unique structural features and potential biological activities. The spiro[3.3]heptane structure has garnered attention in medicinal chemistry due to its ability to mimic more complex structures, such as benzene rings, which are prevalent in many pharmaceuticals.

Structural Characteristics

The compound's structure can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{O}_2\text{S}$$

This includes a spirocyclic framework that contributes to its biological properties by allowing for diverse interactions with biological macromolecules.

Pharmacological Potential

Research indicates that spiro[3.3]heptane derivatives exhibit a range of biological activities, including:

• Antitumor Activity : Some derivatives have shown promise in inhibiting cancer cell proliferation.
• Antiviral Properties : Spiro compounds have been explored for their potential against viral infections, particularly respiratory viruses.
• Neuroprotective Effects : Certain analogs have demonstrated neuroprotective properties, possibly through modulation of neurotransmitter systems.

The biological activity of 2-(ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid is thought to be mediated through several mechanisms:

• Receptor Interaction : The compound may act as a ligand for various receptors, influencing signaling pathways involved in cell growth and apoptosis.
• Enzyme Inhibition : It has been suggested that spiro compounds can inhibit key enzymes involved in metabolic pathways, such as kinases and phosphatases.
• Structural Mimicry : The ability of spiro compounds to mimic natural substrates allows them to interfere with biological processes effectively.

Case Studies

• Antitumor Activity Study :
  In a study examining the antitumor effects of various spiro[3.3]heptane derivatives, it was found that compounds with an ethylsulfanyl group exhibited significant cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways.
• Neuroprotective Study :
  Another investigation focused on the neuroprotective effects of spiro compounds against oxidative stress-induced neuronal damage. Results indicated that 2-(ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid significantly reduced markers of oxidative stress and improved neuronal survival rates in vitro.

Comparative Analysis

The following table summarizes the biological activities reported for 2-(ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid compared to other related compounds:

Compound	Antitumor Activity	Antiviral Activity	Neuroprotective Effects
2-(Ethylsulfanyl)spiro[3.3]heptane-2-carboxylic acid	High	Moderate	High
6-amino-2-thiaspiro[3.3]heptane	Moderate	Low	Moderate
6-carboxylic acid derivative	Low	High	Low